Polyacrylamide

• CAS No.: 9003-05-8
• Product Name: Polyacrylamide
• Molecular Formula: C3H5NO; CH2=CH-CONH2; C3H5NO
• Molecular Weight: 71.08 g/mol
• IUPAC Name: prop-2-enamide
• Standard InChI: InChI=1S/C3H5NO/c1-2-3(4)5/h2H,1H2,(H2,4,5)
• Standard InChIKey: HRPVXLWXLXDGHG-UHFFFAOYSA-N
• Impurities: Possible contaminants include sodium sulfate, acrylic acid, sulfuric acid, and water, depending on the mode of synthesis. The commercial product has been reported to contain residual levels of 1-100 mg/kg acrylonitrile.
• SMILES: C=CC(=O)N
• Canonical SMILES: C=CC(=O)N
• Boiling Point: 189 °F at 2 mm Hg (EPA, 1998); 192.6 °C; 347-572°F (decomposes); 347-572°F (Decomposes)
• Colorform: Flake-like crystals from benzene; White crystalline ... solid; WHITE SOLID
• Density: 1.122 at 86 °F (EPA, 1998); 1.12 (NIOSH, 2016); 1.122 at 30 °C/4 °C; 1.13 g/cm³; 1.12
• Flash Point: 280.4 °F (EPA, 1998); 280 °F (NIOSH, 2016); 138 °C (280 °F) - closed cup; 138 °C c.c.; 280°F
• Melting Point: 184 °F (EPA, 1998); 84.5 °C; 84.5°C; 184°F
• Physical Description: Acrylamide appears as white crystalline solid shipped either as a solid or in solution. A confirmed carcinogen. Toxic by skin absorption. Less dense than water and soluble in water. May be toxic by ingestion. Used for sewage and waste treatment, to make dyes, adhesives. The solid is stable at room temperature, but upon melting may violently polymerize. Toxic, irritating to skin, eyes, etc.; Acrylamide solution, [aqueous] appears as a colorless aqueous solution of a solid. Often at a concentration of 40% (w/v). Spills can easily penetrate the soil and contaminate groundwater and nearby streams. Used for sewage and waste treatment and to make dyes and adhesives. Toxic, irritating to skin, eyes, etc. Produce toxic oxides of nitrogen when burned.; Acrylamide solution, [flammable liquid label] appears as a solution of a colorless crystalline solid. Flash point depends on the solvent but below 141°F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion. Used for sewage and waste treatment, to make dyes and adhesives.; DryPowder; Liquid; OtherSolid; Solid; WHITE CRYSTALS.; White crystalline, odorless solid.
• Description: Acrylamide is a colorless, odorless, crystalline amide that polymerizes rapidly and can form as a byproduct during the heating of starch-rich foods to high temperatures. Acrylamide is used in the production of polymers mainly in the water treatment industry, pulp and paper industry and textile treatment industry and is used as a laboratory reagent. The polymer is nontoxic, but exposure to the monomer can cause central and peripheral nervous system damage resulting in hallucinations, drowsiness and numbness in the hands and legs. Acrylamide is reasonably anticipated to be a human carcinogen. (NCI05); Acrylamide appears as white crystalline solid shipped either as a solid or in solution. A confirmed carcinogen. Toxic by skin absorption. Less dense than water and soluble in water. May be toxic by ingestion. Used for sewage and waste treatment, to make dyes, adhesives. The solid is stable at room temperature, but upon melting may violently polymerize. Toxic, irritating to skin, eyes, etc.; Acrylamide is a colorless, odorless, crystalline solid that can react violently when melted. When it is heated, sharp fumes may be released. Acrylamide is used to make polyacrylamide, which is mainly used in treating waste water discharge from water treatment plants and industrial processes.
• Shelf Life: Stable under recommended storage conditions.; Thermally unstable. Polymerization may be caused by elevated temperature, oxidizers, or peroxides.; The chemical is stable in soln at room temperature does not polymerize spontaneously. Commercial solns of the monomer may be stabilized with hydroquinone, t-butylpyrocatechol, N-phenyl-2-naphthylamine, or other antioxidants.
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992); 9.00 M; In water, 3.711X10+2 g/L at 20 °C; 4.048X10+2 g/L at 30 °C; Soluble in ethanol, ethyl ether and acetone; Solubility (g/100 mL) at 30 °C in: methanol 155; ethanol 86.2; acetone 63.1; ethyl acetate 12.6; chloroform 2.66; benzene 0.346; heptane 0.0068; WATER-SOL HIGH POLYMER; 390 mg/mL at 25 °C; Solubility in water, g/100ml at 25 °C: 204 (very good); (86°F): 216%
• Synonyms: Acrylamide, polymers (8CI); 2-Propenamide hydrochloride homopolymer; 2300S; 2J; 3330s; 38F; 920MPM; AK; AK (flocculant); AMF; AP 273; ASP 6; Accotrol S 622; Acrylamide homopolymer; Acrylamide polymer; Acryperse M 2000A; Acryperse M 2000H; Alcoflood 1
• Vapor Density: 2.45 (EPA, 1998) (Relative to Air); 2.45 (Air = 1); Relative vapor density (air = 1): 2.45
• Vapor Pressure: 0.007 mm Hg at 68 °F (EPA, 1998); 0.01 mmHg; 0.9 Pa (7X10-3 mm Hg) at 25 °C; Vapor pressure, Pa at 25 °C: 0.9; 0.007 mmHg
• PubChem Compound: 6579
• Last Modified: Nov 11 2021